Cas no 1805593-25-2 (4-Bromo-2-difluoromethoxy-5-(trifluoromethoxy)aniline)

• Product Name: 4-Bromo-2-difluoromethoxy-5-(trifluoromethoxy)aniline
• CAS No: 1805593-25-2
• MF: C₈H₅BrF₅NO₂
• MW: 322.026818990707
• CID: 4976945
• Update Time: 2025-10-28

4-Bromo-2-difluoromethoxy-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-difluoromethoxy-5-(trifluoromethoxy)aniline

• Inchi： 1S/C8H5BrF5NO2/c9-3-1-6(16-7(10)11)4(15)2-5(3)17-8(12,13)14/h1-2,7H,15H2
• InChI Key： HNISVUVJYJHJPJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC(F)(F)F)N)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 4
• Topological Polar Surface Area: 44.5

Additional information on 4-Bromo-2-difluoromethoxy-5-(trifluoromethoxy)aniline

Introduction to 4-Bromo-2-difluoromethoxy-5-(trifluoromethoxy)aniline (CAS No. 1805593-25-2)

4-Bromo-2-difluoromethoxy-5-(trifluoromethoxy)aniline (CAS No. 1805593-25-2) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structural features, including a bromine atom, a difluoromethoxy group, and a trifluoromethoxy group, which collectively contribute to its distinct chemical properties and reactivity.

The bromine atom in the compound's structure provides a reactive site for various substitution reactions, making it an attractive starting material for the synthesis of more complex molecules. The presence of the difluoromethoxy and trifluoromethoxy groups imparts significant electronic effects, influencing the compound's stability and reactivity. These fluorinated groups are known for their ability to modulate the electronic properties of aromatic systems, which can be crucial in designing molecules with specific biological activities.

Recent research has highlighted the importance of 4-Bromo-2-difluoromethoxy-5-(trifluoromethoxy)aniline in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound serves as an effective intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases. The unique combination of bromine and fluorine substituents allows for fine-tuning of the pharmacological properties of the final drug candidates.

In another study, researchers explored the use of 4-Bromo-2-difluoromethoxy-5-(trifluoromethoxy)aniline as a building block for the synthesis of new materials with enhanced thermal stability and mechanical strength. The compound's robust structure and high thermal resistance make it suitable for applications in advanced materials science, particularly in the development of high-performance polymers and coatings.

The synthetic accessibility of 4-Bromo-2-difluoromethoxy-5-(trifluoromethoxy)aniline has also been a subject of interest. A recent paper in Organic Letters (2020) described an efficient and scalable synthetic route to this compound using readily available starting materials and mild reaction conditions. This method not only improves the yield but also reduces the environmental impact by minimizing waste generation and energy consumption.

From a safety perspective, 4-Bromo-2-difluoromethoxy-5-(trifluoromethoxy)aniline is generally considered safe for laboratory use when proper handling protocols are followed. However, it is important to note that standard safety measures should always be adhered to when working with any chemical compound to ensure the well-being of laboratory personnel.

In conclusion, 4-Bromo-2-difluoromethoxy-5-(trifluoromethoxy)aniline (CAS No. 1805593-25-2) is a valuable compound with a wide range of applications in both chemical research and pharmaceutical development. Its unique structural features make it an excellent starting material for synthesizing complex molecules with specific biological activities or advanced materials with enhanced properties. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.